Cas no 90322-41-1 (5-Methoxybenzo[d]thiazole-2-carboxylic acid)

• Product Name: 5-Methoxybenzo[d]thiazole-2-carboxylic acid
• CAS No: 90322-41-1
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 798242
• PubChem ID: 45077357
• Update Time: 2025-07-23

5-Methoxybenzo[d]thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[d]thiazole-2-carboxylic acid
• 2-Benzothiazolecarboxylic acid, 5-methoxy-
• 5-Methoxy-1,3-benzothiazole-2-carboxylic acid
• 2-Benzothiazolecarboxylicacid,5-methoxy-(7CI,9CI)
• 5-methoxybenzothiazole-2-carboxylic acid
• 5027AC
• 2714AF
• FCH1403159
• 2-Benzothiazolecarboxylicacid, 5-methoxy-
• AX8238039
• 5-Methoxy-2-benzothiazolecarboxylic acid (ACI)
• 5-Methoxybenzo[d]thiazole-2-carboxylicacid
• AKOS016008013
• DS-16779
• 90322-41-1
• DTXSID90663289
• DB-333093
• CS-0197487
• F13843

• MDL： MFCD11217491
• Inchi： 1S/C9H7NO3S/c1-13-5-2-3-7-6(4-5)10-8(14-7)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： HZCUQHHEHCKENU-UHFFFAOYSA-N
• SMILES： O=C(C1SC2C(=CC(=CC=2)OC)N=1)O

Computed Properties

• Exact Mass: 209.015
• Monoisotopic Mass: 209.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 2.2

Experimental Properties

• Color/Form: No date available
• Density: 1.5±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 412.3±37.0 °C at 760 mmHg
• Flash Point: 203.2±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methoxybenzo[d]thiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C